Ethyl 2-chloro-4,4,4-trifluoroacetoacetate
Overview
Description
Ethyl 2-chloro-4,4,4-trifluoroacetoacetate is a laboratory chemical . It is also known as ethyl 2-chloro-3-keto-4,4,4-trifluorobutyrate, ethyl 2-chloro-4,4,4-trifluoro-3-oxobutyrate, 2-chloro-4,4,4-trifluoro-3-oxo-butyric acid ethyl ester, 2-chloro-4,4,4-trifluoroacetoacetic acid ethyl ester, butanoic acid, 2-chloro-4,4,4-trifluoro-3-oxo-, ethyl ester . It is used in the preparation of furoindazole derivatives as GPR84 antagonists useful in treating diseases .
Molecular Structure Analysis
The molecular formula of Ethyl 2-chloro-4,4,4-trifluoroacetoacetate is C6H6ClF3O3 .Chemical Reactions Analysis
Ethyl 4,4,4-trifluoroacetoacetate (ETFAA) is used in the synthesis of (S)- and ®-α-trifluoromethyl-aspartic acid and α- trifluoromethyl-serine from chiral CF3-oxazolidines .Scientific Research Applications
Application in Agrochemical and Pharmaceutical Industries
- Summary of the Application : Ethyl 2-chloro-4,4,4-trifluoroacetoacetate is used in the synthesis of trifluoromethylpyridines, which are key structural motifs in active agrochemical and pharmaceutical ingredients . Trifluoromethylpyridine (TFMP) derivatives are used in the protection of crops from pests . Several TFMP derivatives are also used in the pharmaceutical and veterinary industries .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures were not detailed in the source. However, it is mentioned that the biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
- Results or Outcomes : More than 20 new TFMP-containing agrochemicals have acquired ISO common names . Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Preparation of Furoindazole Derivatives
- Summary of the Application : Ethyl 2-Chloro-4,4,4-trifluoroacetoacetate is used in the preparation of furoindazole derivatives . These derivatives are GPR84 antagonists, which are useful in treating diseases .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes : The outcomes of this application were not detailed in the source .
Synthesis of Enantiopure Trifluoromethyl-Functionalized Products
- Summary of the Application : Ethyl 4,4,4-trifluoroacetoacetate (ETFAA) is a general reagent used to synthesize enantiopure trifluoromethyl-functionalized products .
- Methods of Application or Experimental Procedures : Applications include the synthesis of (S)- and ®-α-trifluoromethyl-aspartic acid and α-trifluoromethyl-serine from chiral CF3-oxazolidines, which is derived from ETFAA .
- Results or Outcomes : The outcomes of this application were not detailed in the source .
Preparation of Furoindazole Derivatives
- Summary of the Application : Ethyl 2-Chloro-4,4,4-trifluoroacetoacetate is used in the preparation of furoindazole derivatives . These derivatives are GPR84 antagonists, which are useful in treating diseases .
- Methods of Application or Experimental Procedures : The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes : The outcomes of this application were not detailed in the source .
Synthesis of Enantiopure Trifluoromethyl-Functionalized Products
- Summary of the Application : Ethyl 4,4,4-trifluoroacetoacetate (ETFAA) is a general reagent used to synthesize enantiopure trifluoromethyl-functionalized products .
- Methods of Application or Experimental Procedures : Applications include the synthesis of (S)- and ®-α-trifluoromethyl-aspartic acid and α-trifluoromethyl-serine from chiral CF3-oxazolidines, which is derived from ETFAA .
- Results or Outcomes : The outcomes of this application were not detailed in the source .
Safety And Hazards
Ethyl 2-chloro-4,4,4-trifluoroacetoacetate is considered hazardous. It is combustible and causes severe skin burns and eye damage. It may also cause respiratory irritation . It is advised not to breathe its dust/fume/gas/mist/vapors/spray. After handling, wash face, hands, and any exposed skin thoroughly. It should be used only outdoors or in a well-ventilated area and kept away from heat/sparks/open flames/hot surfaces .
properties
IUPAC Name |
ethyl 2-chloro-4,4,4-trifluoro-3-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClF3O3/c1-2-13-5(12)3(7)4(11)6(8,9)10/h3H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVWUNJVPOCYLIM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(=O)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClF3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60371884 |
Source
|
| Record name | Ethyl 2-chloro-4,4,4-trifluoro-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-chloro-4,4,4-trifluoroacetoacetate | |
CAS RN |
363-58-6 |
Source
|
| Record name | Ethyl 2-chloro-4,4,4-trifluoro-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60371884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 363-58-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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